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Compound of Interest

Compound Name: Antitumor photosensitizer-2

Cat. No.: B15602367 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and photophysical

properties of Antitumor Photosensitizer-2, a promising chlorophyll a derivative for

photodynamic therapy (PDT). This document is intended for researchers, scientists, and drug

development professionals interested in the preclinical evaluation of this novel photosensitizer.

Core Chemical Properties
Antitumor Photosensitizer-2, also identified as Compound 11 in seminal research, is a novel

pyropheophorbide-a derivative.[1] Its fundamental chemical properties are summarized below.

Property Value Reference

Molecular Formula C40H47N5O7 [1]

Molecular Weight 709.83 g/mol [1]

CAS Number 2344751-92-2 [1]

Chemical Name

Not explicitly defined. A

derivative of

pyropheophorbide-a.

[1]

Appearance Not explicitly stated.

Solubility Not explicitly stated.
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Photophysical Characteristics
The efficacy of a photosensitizer is intrinsically linked to its ability to absorb light and generate

cytotoxic reactive oxygen species (ROS). Antitumor Photosensitizer-2 exhibits favorable

photophysical properties for PDT applications.

Parameter Value Reference

Absorption Maximum (λmax) 660-670 nm [1]

Molar Extinction Coefficient (ε) High (exact value not stated) [1]

Fluorescence Emission
660-675 nm (upon excitation at

410-415 nm)
[1]

Reactive Oxygen Species

(ROS) Yield

Significantly higher than

pyropheophorbide-a.
[1]

Experimental Protocols
Synthesis of Antitumor Photosensitizer-2
The synthesis of Antitumor Photosensitizer-2 is based on the modification of chlorophyll a, a

readily available natural pigment. The general synthetic strategy involves the degradation of

chlorophyll a to pyropheophorbide-a, followed by a series of chemical modifications. While the

precise, step-by-step protocol for Antitumor Photosensitizer-2 (Compound 11) is detailed in

the primary literature, the overarching workflow is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cell Death Pathways in Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Potential of Antitumor Photosensitizer-2: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15602367?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3729395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3729395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3729395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3729395/
https://www.benchchem.com/product/b15602367?utm_src=pdf-body
https://www.benchchem.com/product/b15602367?utm_src=pdf-body
https://www.benchchem.com/product/b15602367?utm_src=pdf-body
https://www.benchchem.com/product/b15602367?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3729395/
https://www.benchchem.com/product/b15602367#antitumor-photosensitizer-2-chemical-properties
https://www.benchchem.com/product/b15602367#antitumor-photosensitizer-2-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15602367#antitumor-photosensitizer-2-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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